Cas no 2227731-57-7 ((1R)-2,2,2-trifluoro-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol)

(1R)-2,2,2-trifluoro-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol structure
2227731-57-7 structure
Product Name:(1R)-2,2,2-trifluoro-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol
CAS No:2227731-57-7
MF:C9H15F3O
MW:196.210013628006
CID:6499367
PubChem ID:165668202
Update Time:2025-07-26

(1R)-2,2,2-trifluoro-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (1R)-2,2,2-trifluoro-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol
    • EN300-1947015
    • 2227731-57-7
    • Inchi: 1S/C9H15F3O/c1-7(2)5(8(7,3)4)6(13)9(10,11)12/h5-6,13H,1-4H3/t6-/m1/s1
    • InChI Key: ZMUXPPPSOHSVJU-ZCFIWIBFSA-N
    • SMILES: FC([C@@H](C1C(C)(C)C1(C)C)O)(F)F

Computed Properties

  • Exact Mass: 196.10749958g/mol
  • Monoisotopic Mass: 196.10749958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 20.2Ų

(1R)-2,2,2-trifluoro-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol Pricemore >>

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Enamine
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(1R)-2,2,2-trifluoro-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol Related Literature

Additional information on (1R)-2,2,2-trifluoro-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol

Comprehensive Overview of (1R)-2,2,2-trifluoro-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol (CAS No. 2227731-57-7)

The compound (1R)-2,2,2-trifluoro-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol (CAS No. 2227731-57-7) is a highly specialized chiral fluorinated alcohol with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a trifluoroethyl group and a tetramethylcyclopropyl moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its stereoselective properties and compatibility with modern green chemistry principles.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced metabolic stability and lipophilicity in drug design. The (1R)-enantiomer of this compound, in particular, has garnered attention for its potential role in developing chiral catalysts and asymmetric synthesis. Its CAS No. 2227731-57-7 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Additionally, the compound aligns with trends in sustainable chemistry, as its synthesis can be optimized to minimize waste and energy consumption.

From a structural perspective, the tetramethylcyclopropyl group contributes to steric hindrance, which can influence the compound's reactivity and selectivity in synthetic pathways. This characteristic is particularly valuable in designing enzyme inhibitors or ligands for metal-catalyzed reactions. The trifluoroethyl moiety, on the other hand, enhances the compound's bioavailability, a critical factor in medicinal chemistry. These attributes make CAS No. 2227731-57-7 a subject of ongoing studies in drug discovery and material science.

Another area of interest is the compound's potential application in agrochemicals. Fluorinated derivatives are known for their pesticidal and herbicidal activities, and the chiral nature of (1R)-2,2,2-trifluoro-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol could lead to more environmentally friendly formulations. This aligns with global efforts to reduce the ecological footprint of agricultural chemicals while maintaining efficacy. Searches for green agrochemicals and chiral auxiliaries often intersect with discussions about this compound.

In summary, (1R)-2,2,2-trifluoro-1-(2,2,3,3-tetramethylcyclopropyl)ethan-1-ol (CAS No. 2227731-57-7) represents a versatile and innovative chemical entity with broad applicability. Its combination of stereochemistry, fluorination, and steric effects positions it as a key player in advancing both pharmaceutical and agrochemical research. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about sustainable synthesis and chiral technology.

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